Cas no 114506-90-0 (Cyclohexanone,2-(phenylmethylene)-, oxime, (?,E)- (9CI))

• Product Name: Cyclohexanone,2-(phenylmethylene)-, oxime, (?,E)- (9CI)
• CAS No: 114506-90-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 193682
• PubChem ID: 5410937
• Update Time: 2025-04-19

Cyclohexanone,2-(phenylmethylene)-, oxime, (?,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(phenylmethylene)-, oxime, (?,E)- (9CI)
• (NE)-N-[(2E)-2-benzylidenecyclohexylidene]hydroxylamine
• SMR000228507
• SCHEMBL9583988
• NSC-627223
• NCGC00247226-01
• 114506-90-0
• (1E,2E)-2-(phenylmethylidene)cyclohexanone oxime
• NSC627223
• (2E)-2-benzylidenecyclohexanone oxime
• AN-308/15495013
• MLS000702498
• CHEMBL3212200
• 2-Benzylidenecyclohexanone oxime

• Inchi： 1S/C13H15NO/c15-14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-3,6-7,10,15H,4-5,8-9H2/b12-10+,14-13+
• InChI Key： RWOLAHHEUZXIJZ-HBKPYOMSSA-N
• SMILES： O/N=C1/C(=C/C2C=CC=CC=2)/CCCC/1

Computed Properties

• Exact Mass: 201.115364
• Monoisotopic Mass: 201.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• XLogP3: 3.3

Experimental Properties

• Density: 1.07
• Boiling Point: 372.9°Cat760mmHg
• Flash Point: 236°C
• Refractive Index: 1.569